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Compound of Interest

Compound Name: 2-Cyclohexyloctane

Cat. No.: B13818012 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Cyclohexyloctane with comprehensive

hazard information is not readily available. The following guidance is based on the known

properties of the substance and general safety protocols for handling combustible aliphatic

hydrocarbons. A thorough risk assessment should be conducted by qualified personnel before

handling this substance.

2-Cyclohexyloctane is an organic compound classified as a saturated aliphatic hydrocarbon.

[1] While considered to have low toxicity, it is a combustible liquid and may cause irritation upon

inhalation or skin contact.[2] Adherence to proper safety procedures is crucial to minimize risks

in a laboratory setting.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-Cyclohexyloctane to prevent skin

and eye contact, and inhalation of vapors. The following table summarizes the recommended

PPE.
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Protection Type Recommended Equipment Rationale

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields. A face shield may be

required for splash hazards.[3]

Protects against splashes and

vapors that can cause eye

irritation.

Hand Protection
Nitrile or neoprene gloves.[4]

[5]

Provides a barrier against skin

contact which may cause

irritation.

Body Protection
Standard lab coat or a

chemical-resistant apron.[6]

Protects against incidental

splashes and spills.

Respiratory Protection

Generally not required if

handled in a well-ventilated

area or a chemical fume hood.

[6]

Use a NIOSH-approved

respirator if vapors are

generated and ventilation is

inadequate.

Footwear Closed-toe shoes. Protects feet from spills.

Operational Plan: Handling and Storage
Handling:

All handling of 2-Cyclohexyloctane should be performed in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.[6]

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, open flames, and other ignition sources as it is a combustible

liquid.[7][8]

Use non-sparking tools and ground/bond containers when transferring to prevent static

discharge.[9]

Transport chemicals in secondary containers to prevent spills.[7]

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

Store away from strong oxidizing agents.[7]

Label containers clearly with the chemical name and any associated hazards.[3]

Disposal Plan
2-Cyclohexyloctane should be disposed of as hazardous waste. Do not pour down the

drain.[6][10]

Dispose of contents and container in accordance with local, regional, and national

regulations.

Contaminated materials, such as absorbent pads and gloves, should also be disposed of as

hazardous waste.[11]

Experimental Workflow for Handling 2-
Cyclohexyloctane
The following diagram outlines the standard workflow for safely handling 2-Cyclohexyloctane
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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